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Compound of Interest

Compound Name: Solvent red 195

Cat. No.: B1595644

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison
of Solvent Red 195's Performance Against Alternative Dyes

In applications ranging from the coloring of polymers in medical devices to specialized research
assays, the photostability of a dye is a critical factor determining its reliability and longevity.
This guide provides a comparative analysis of the photostability of Solvent Red 195 against
other commercially available red solvent dyes, supported by experimental data and detailed
methodologies.

Quantitative Comparison of Photostability

The following table summarizes the key photostability and physical property data for Solvent
Red 195 and its alternatives. The primary metric for comparison is the Light Fastness rating,
measured on the Blue Wool Scale (BWS), where a higher number indicates greater resistance
to fading.
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) Light Heat .
Chemical . Melting
Dye C.l. Name Fastness Resistance .
Class . . Point (°C)
(BWS) inPS inPS (°C)
Solvent Red Solvent Red
Azo 7-8 300 216
195 195
Solvent Red Solvent Red )
Perinone 8 300 318
135 135
Solvent Red Solvent Red
Perinone 8 300 251
179 179
Solvent Red Solvent Red Anthraquinon
6-7 300 155
52 52 e

Key Observations:

» Excellent Performance of Perinone Dyes: Solvent Red 135 and Solvent Red 179, both
belonging to the perinone class of dyes, exhibit the highest light fastness rating of 8 on the
Blue Wool Scale.[1][2]

» High Photostability of Solvent Red 195: As an azo dye, Solvent Red 195 demonstrates very
good photostability with a light fastness rating of 7-8, making it a robust choice for many
applications.[3]

o Moderate Photostability of Anthraguinone Dye: Solvent Red 52, an anthraquinone dye,
shows a slightly lower but still good light fastness of 6-7.

o Thermal Stability: All the compared solvent dyes exhibit excellent heat resistance in
polystyrene (PS), withstanding temperatures of 300°C. This makes them suitable for high-
temperature processing applications.[1][2][3]

Experimental Protocols for Photostability Testing

The data presented in this guide is typically generated following standardized experimental
protocols designed to simulate the effects of sunlight in a controlled laboratory setting. The

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.colorantsgroup.com/solvent-red-179.php
https://www.colorantsgroup.com/solvent-red-195.php
https://www.benchchem.com/product/b1595644?utm_src=pdf-body
https://www.benchchem.com/product/b1595644?utm_src=pdf-body
https://www.honorpigment.com/en_gb/product/solvent-red-195-solvent-dyes/
https://www.colorantsgroup.com/solvent-red-179.php
https://www.colorantsgroup.com/solvent-red-195.php
https://www.honorpigment.com/en_gb/product/solvent-red-195-solvent-dyes/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

most common methods involve the use of a xenon arc lamp, which mimics the spectral
distribution of natural sunlight.

ISO 105-B06: Colour Fastness to Artificial Light at High
Temperatures

This international standard specifies a method for determining the colour fastness of textiles
and other materials to the action of an artificial light source representative of natural daylight
(D65), under conditions of elevated temperature. This is particularly relevant for materials used
in environments such as the interior of an automobile.

Key Parameters of the Protocol:

Apparatus: A xenon arc fading lamp apparatus.
o Light Source: Filtered xenon arc radiation to simulate daylight (D65).

o Exposure Conditions: The standard defines several sets of conditions, specifying irradiance
levels, black standard temperature, chamber air temperature, and relative humidity.

o Assessment: The change in color of the exposed specimen is assessed by comparing it with
an unexposed sample of the same material. The degree of fading is rated against the Blue
Wool Scale, where each reference strip (from 1 to 8) has a known light fastness.

ASTM D4303: Standard Test Methods for Lightfastness
of Colorants Used in Artists' Materials

This standard provides methods to accelerate the effects of long-term indoor illumination on
colorants. It is used to approximate the color change that can be expected over time when
materials are exposed to daylight through window glass.

Key Aspects of the Protocol:

o Test Methods: Includes exposure to natural daylight filtered through window glass and
exposure in a xenon-arc device.

e Specimen Preparation: The colorant is applied to a specified substrate.
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» Exposure: One half of the specimen is covered to shield it from light, serving as a reference.

» Evaluation: The color difference between the exposed and unexposed areas is measured
instrumentally using the CIE 1976 Lab* color difference equation. The lightfastness is then
categorized based on the magnitude of this color change.

Visualizing the Science: Photodegradation and
Testing

To better understand the processes involved in the fading of solvent dyes and the workflow for

their evaluation, the following diagrams are provided.

Anthraquinone Dye Photodegradation
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Click to download full resolution via product page

Caption: General photodegradation mechanisms for azo and anthraquinone dyes.
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Caption: Experimental workflow for comparative photostability testing of solvent dyes in a
polymer matrix.

Conclusion

The selection of a solvent dye for applications where light exposure is a factor requires careful
consideration of its photostability. While Solvent Red 195 offers a high level of performance,
perinone-based dyes such as Solvent Red 135 and Solvent Red 179 demonstrate superior
light fastness. The choice of dye will ultimately depend on the specific requirements of the
application, including the desired shade, processing conditions, and the expected lifetime of the
end product. The experimental protocols outlined provide a robust framework for the in-house
evaluation and validation of dye performance for researchers and drug development
professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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